5-(4-Chlorobenzyl)-6-methyl-2-methylthio-4-pyrimidone

• Molecular Formula: C13H13ClN2OS
• Molecular Weight: 280.77 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methyl]-4-methyl-2-methylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H13ClN2OS/c1-8-11(12(17)16-13(15-8)18-2)7-9-3-5-10(14)6-4-9/h3-6H,7H2,1-2H3,(H,15,16,17)
• InChI Key: ABFXFVHLYUMNFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SC)CC2=CC=C(C=C2)Cl

Description

5-(4-Chlorobenzyl)-6-methyl-2-methylthio-4-pyrimidone is a useful research compound. Its molecular formula is C13H13ClN2OS and its molecular weight is 280.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-(4-Chlorobenzyl)-6-methyl-2-thiouracil was methylated with methyl iodide as described in Example 1 (i) to give 5-(4-chlorobenzyl)-6-methyl-2-methylthio-4-pyrimidone (m.p. 248°-251°).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

5-(4-Chlorobenzyl)-6-methyl-2-thiouracil was methylated with methyl iodide as described in Example 1(i) to give 5-(4-chlorobenzyl)-6-methyl-2-methylthio-4-pyrimidone (m.p. 248°-251°).